2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile

• IUPAC Name: 2-(5-fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C13H9FN2OS/c1-8-4-5-18-13(8)12(17)10(6-15)11-3-2-9(14)7-16-11/h2-5,7,10H,1H3
• InChI Key: JSSUMPZUWDJXCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)C(C#N)C2=NC=C(C=C2)F
• Molecular Formula: C13H9FN2OS
• Molecular Weight: 260.29 g/mol

Description

2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile, also known as FMTPN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. FMTPN is a pyridine-based compound that contains a nitrile group and a thiophene ring, making it a versatile molecule for various scientific applications.

Mechanism of Action

The mechanism of action of 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile is not fully understood, but it is believed to act as an inhibitor of certain enzymes, such as proteases and kinases. 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile has also been shown to inhibit the growth of cancer cells in vitro, suggesting its potential as an anti-cancer agent.
Biochemical and Physiological Effects
2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes, which may have implications for the treatment of various diseases. 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile has also been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile has several advantages for use in laboratory experiments. It is a stable and readily available compound that can be easily synthesized. However, its limitations include its low solubility in water and its potential toxicity, which may require the use of protective equipment and specialized handling procedures.

Future Directions

There are several potential future directions for research involving 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile. One direction is the synthesis of novel pyridine-based compounds using 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile as a building block. Another direction is the investigation of 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile's potential as an anti-cancer agent, including its mechanism of action and efficacy in vivo. Additionally, the development of more efficient and environmentally friendly synthesis methods for 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile may be explored.

Synthesis Methods

The synthesis of 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile involves the reaction of 5-fluoro-2-pyridinecarbonitrile and 3-methyl-2-thiophenecarboxaldehyde in the presence of a base catalyst, such as potassium carbonate. The reaction proceeds through a Knoevenagel condensation mechanism, resulting in the formation of 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile as a yellow solid.

Scientific Research Applications

2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile has been extensively studied for its potential applications in various scientific research fields. It has been used as a building block for the synthesis of various pyridine-based compounds, including pharmaceuticals and agrochemicals. 2-(5-Fluoropyridin-2-yl)-3-(3-methylthiophen-2-yl)-3-oxopropanenitrile has also been used as a ligand in the synthesis of metal complexes for catalytic applications.